(E)-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)-3-(o-tolylamino)acrylonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)-3-(o-tolylamino)acrylonitrile is a useful research compound. Its molecular formula is C19H13Cl2N3S and its molecular weight is 386.29. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Sulfonamides and Thiazoles in Drug Development
Sulfonamides, including compounds with thiazole rings, have been extensively investigated for their pharmacological properties. These compounds show promise as carbonic anhydrase inhibitors (CAIs), with potential applications in treating glaucoma, tumors, and dandruff. The structural motif of sulfonamides, potentially similar in reactivity and function to the chemical structure , has been explored for developing selective drugs targeting various isoforms of carbonic anhydrase, especially CA II and tumor-associated isoforms CA IX/XII. This research underlines the ongoing need for novel sulfonamides in drug development, suggesting a similar potential for chemicals with related structures (Carta, Scozzafava, & Supuran, 2012).
Phosphorylated Derivatives of 1,3-Azoles
The synthesis and biological properties of phosphorylated derivatives of 1,3-azoles, including thiazoles, have been systematized, showing these compounds possess diverse biological activities such as insectoacaricidal, anti-blastic, and neurodegenerative effects. This indicates a broad spectrum of potential applications in pharmaceuticals and agrochemicals for compounds with related structures, highlighting the scientific interest in exploring the chemical and biological properties of novel thiazole derivatives (Abdurakhmanova et al., 2018).
Benzofused Thiazole Derivatives
Research into benzofused thiazole derivatives for their antioxidant and anti-inflammatory properties indicates a promising avenue for developing new therapeutic agents. These compounds were synthesized and evaluated, showing distinct anti-inflammatory activity compared to standard references. Such studies underscore the potential of thiazole-containing compounds in medicinal chemistry, suggesting avenues for the development of new drugs with anti-inflammatory and antioxidant properties (Raut et al., 2020).
Acrylonitrile and Related Compounds
While not directly related to the specific chemical structure requested, research on acrylonitrile derivatives, including their toxicological profile and applications in the production of polymers and resins, provides context on the broader chemical family's significance. These studies cover aspects of toxicity, environmental impact, and industrial applications, offering insights into handling and potential uses of related chemicals (Blair & Kazerouni, 1997).
Properties
IUPAC Name |
(E)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(2-methylanilino)prop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13Cl2N3S/c1-12-4-2-3-5-17(12)23-10-14(9-22)19-24-18(11-25-19)13-6-7-15(20)16(21)8-13/h2-8,10-11,23H,1H3/b14-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHETUGHJIQAKCH-GXDHUFHOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC=C(C#N)C2=NC(=CS2)C3=CC(=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=CC=C1N/C=C(\C#N)/C2=NC(=CS2)C3=CC(=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13Cl2N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.